N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide
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Description
N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C32H27F3N6O5S2 and its molecular weight is 696.72. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on compounds with complex structures often focuses on their synthesis and structural analysis. For example, the synthesis of pyrazole derivatives and their structural characterization through crystallography and Hirshfeld surface analysis provides insights into their molecular interactions and stability (Prabhuswamy et al., 2016). These studies are fundamental for understanding the chemical and physical properties of new compounds, which can have implications for various applications, including medicinal chemistry and materials science.
Antiviral and Antimicrobial Applications
The exploration of heterocyclic compounds, including those similar to the specified molecule, has shown promising antiviral and antimicrobial activities. For instance, derivatives of furanone have been tested for anti-avian influenza virus activity, revealing significant antiviral potential (Flefel et al., 2012). Such research is critical in the development of new therapeutic agents against infectious diseases.
Catalysis and Reaction Mechanisms
The study of reaction mechanisms and catalysis involving complex organic compounds is another area of interest. Investigations into the reactions of pyrazolo[5,1-c][1,2,4]triazines with thiourea have revealed novel rearrangement processes, offering insights into synthetic chemistry techniques (Ledenyova et al., 2018). Understanding these reactions is crucial for optimizing synthetic pathways and developing new chemical entities.
Properties
IUPAC Name |
N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H27F3N6O5S2/c1-44-24-10-4-9-21(29(24)45-2)23-16-22(26-12-6-14-47-26)39-41(23)28(42)18-48-31-38-37-27(17-36-30(43)25-11-5-13-46-25)40(31)20-8-3-7-19(15-20)32(33,34)35/h3-15,23H,16-18H2,1-2H3,(H,36,43) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOBFBVUYAZIUQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2CC(=NN2C(=O)CSC3=NN=C(N3C4=CC=CC(=C4)C(F)(F)F)CNC(=O)C5=CC=CO5)C6=CC=CS6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H27F3N6O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
696.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.